Cas no 2034403-23-9 (1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea)

• Product Name: 1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea
• CAS No: 2034403-23-9
• MF: C₁₄H₁₈N₄O
• MW: 258.318922519684
• CID: 5349243
• Update Time: 2025-05-20

1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-(pyrazolo[1,5-a]pyridin-5-yl)urea
• 1-cyclohexyl-3-pyrazolo[1,5-a]pyridin-5-ylurea
• 1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea

• Inchi： 1S/C14H18N4O/c19-14(16-11-4-2-1-3-5-11)17-12-7-9-18-13(10-12)6-8-15-18/h6-11H,1-5H2,(H2,16,17,19)
• InChI Key： HZEAACYJEYTYCG-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CN2C(=CC=N2)C=1)NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 1.9
• Topological Polar Surface Area: 58.4

Additional information on 1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea

Introduction to 1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea (CAS No. 2034403-23-9)

1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2034403-23-9, belongs to a class of molecules that integrate cyclohexyl and pyrazolo[1,5-a]pyridine moieties with a urea functional group, creating a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of 1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea makes it an attractive candidate for drug discovery efforts aimed at identifying new therapeutic agents. The cyclohexyl group contributes to the molecule's solubility and metabolic stability, while the pyrazolo[1,5-a]pyridine ring system is known for its presence in various bioactive compounds, including kinase inhibitors and antiviral agents. The urea moiety further enhances the compound's potential by serving as a hydrogen bond acceptor and participant in molecular interactions with biological targets.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs) due to their critical roles in various disease pathways. The pyrazolo[1,5-a]pyridine scaffold has been extensively studied for its ability to modulate PPIs, particularly those involving transcription factors and signaling proteins. The incorporation of this motif into 1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea suggests that it may exhibit inhibitory activity against relevant PPIs, making it a promising lead compound for further investigation.

Moreover, the urea functional group in 1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea has been widely utilized in medicinal chemistry for its ability to form hydrogen bonds with biological targets. This feature is particularly valuable in designing molecules that can interact with proteins or nucleic acids with high specificity. The cyclohexyl group also provides steric bulk, which can be used to optimize binding affinity and selectivity by modulating the compound's interaction with the target site.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening methods, such as molecular docking and pharmacophore modeling, have been employed to identify promising candidates like 1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea. These computational approaches have helped researchers prioritize compounds for experimental validation based on their predicted binding modes and interaction energies with target proteins.

Experimental validation of the biological activity of 1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea has begun to yield intriguing results. Initial assays have shown that this compound exhibits moderate inhibitory activity against certain kinases and transcription factors, suggesting its potential as a lead molecule for further optimization. The structural flexibility provided by the cyclohexyl and pyrazolo[1,5-a]pyridine moieties allows for diverse chemical modifications aimed at enhancing potency and selectivity.

The synthesis of 1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrazolo[1,5-a]pyridine ring system followed by the introduction of the cyclohexyl group and the urea moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both preclinical studies and industrial applications.

In conclusion, 1-cyclohexyl-3-{pyrazolo[1,5-a]pyridin-5-yl}urea (CAS No. 2034403-23-9) represents a promising candidate for further exploration in drug discovery efforts. Its unique structural features and potential biological activities make it an attractive molecule for researchers seeking to develop new therapeutic agents targeting protein-protein interactions or other disease-related pathways. As computational chemistry continues to advance alongside experimental techniques，the future prospects for this compound are bright，with numerous opportunities for optimization and commercialization.